Cas no 1351653-30-9 (N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide
• CAS No: 1351653-30-9
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 6055281
• PubChem ID: 71782337
• Update Time: 2025-07-21

N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide
• N-(2-hydroxy-2-thiophen-2-ylpropyl)-2,2-dimethylpropanamide
• 1351653-30-9
• N-(2-hydroxy-2-(thiophen-2-yl)propyl)pivalamide
• VU0525797-1
• AKOS024524802
• N-[2-hydroxy-2-(thiophen-2-yl)propyl]-2,2-dimethylpropanamide
• F5857-7551

• Inchi： 1S/C12H19NO2S/c1-11(2,3)10(14)13-8-12(4,15)9-6-5-7-16-9/h5-7,15H,8H2,1-4H3,(H,13,14)
• InChI Key： RUUAKJAZMWDFOH-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1SC=CC=1)C)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.6Ų

Additional information on N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide

Comprehensive Overview of N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide (CAS No. 1351653-30-9)

The compound N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide (CAS No. 1351653-30-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a hydroxypropyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the 2,2-dimethylpropanamide moiety further enhances its stability, making it a valuable candidate for further development.

In recent years, the demand for thiophene-based compounds has surged due to their widespread use in medicinal chemistry. N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide stands out as a key building block for designing molecules with anti-inflammatory, antimicrobial, and anticancer properties. Its CAS No. 1351653-30-9 is frequently searched in scientific databases, reflecting its growing importance. The compound's solubility profile and reactivity have also made it a subject of interest in green chemistry, aligning with the global push for sustainable synthetic methods.

One of the most discussed topics in the context of N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide is its role in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how this compound can be functionalized to improve bioavailability and reduce side effects. Its hydroxypropyl group, for instance, can be conjugated with polymers to create prodrugs, a strategy that has shown promise in treating chronic diseases. This aligns with the increasing number of searches for "thiophene derivatives in drug delivery" and "bioactive amides in pharmaceuticals."

Another area where CAS No. 1351653-30-9 is making waves is in agrochemical innovation. The thiophene ring is known for its pesticidal and herbicidal activities, and derivatives of this compound are being tested for their efficacy in crop protection. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide offers a potential solution. This ties into trending searches like "sustainable agrochemicals" and "thiophene-based pesticides," highlighting its relevance in current scientific discourse.

The synthesis of N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide involves multi-step organic reactions, often starting from 2-thiophenemethanol and pivaloyl chloride. Optimizing these processes to achieve high yields and purity is a key focus for industrial chemists. Recent advancements in catalytic methods have reduced the environmental footprint of its production, addressing concerns raised in searches such as "green synthesis of amides" and "catalysis in organic chemistry." These developments underscore the compound's alignment with modern chemical industry standards.

From a regulatory perspective, CAS No. 1351653-30-9 is not classified as a hazardous material, which simplifies its handling and transportation. This is a critical factor for manufacturers and researchers who prioritize safety and compliance. The compound's stability under various storage conditions further enhances its practicality, making it a preferred choice for laboratories and production facilities. Queries like "safe handling of thiophene derivatives" and "storage of amide compounds" often lead to discussions about this molecule.

In conclusion, N-2-hydroxy-2-(thiophen-2-yl)propyl-2,2-dimethylpropanamide (CAS No. 1351653-30-9) represents a fascinating intersection of chemistry and applied science. Its diverse applications, from pharmaceuticals to agriculture, coupled with its synthetic accessibility, position it as a compound of enduring interest. As research continues to uncover new possibilities, this molecule is likely to remain at the forefront of innovation, answering the growing demand for bioactive and sustainable chemical solutions.